Cas no 2177060-70-5 (2-(benzyloxy)-1-{5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethan-1-one)
2-(benzyloxy)-1-{5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(benzyloxy)-1-{5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethan-1-one
- 2177060-70-5
- 2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one
- 1-(5,7-dihydropyrrolo[3,4-b]pyridin-6-yl)-2-phenylmethoxyethanone
- 2-(benzyloxy)-1-(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)ethanone
- AKOS032749453
- F6555-6437
-
- Inchi: 1S/C16H16N2O2/c19-16(12-20-11-13-5-2-1-3-6-13)18-9-14-7-4-8-17-15(14)10-18/h1-8H,9-12H2
- InChI Key: WBIYYKXOVIKPMK-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)CC(N1CC2C(=CC=CN=2)C1)=O
Computed Properties
- Exact Mass: 268.121177757g/mol
- Monoisotopic Mass: 268.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 42.4Ų
2-(benzyloxy)-1-{5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6555-6437-2μmol |
2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one |
2177060-70-5 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6555-6437-5μmol |
2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one |
2177060-70-5 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6555-6437-10μmol |
2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one |
2177060-70-5 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6555-6437-20μmol |
2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one |
2177060-70-5 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6555-6437-1mg |
2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one |
2177060-70-5 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6555-6437-2mg |
2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one |
2177060-70-5 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6555-6437-3mg |
2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one |
2177060-70-5 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6555-6437-4mg |
2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one |
2177060-70-5 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6555-6437-5mg |
2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one |
2177060-70-5 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6555-6437-10mg |
2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one |
2177060-70-5 | 10mg |
$118.5 | 2023-09-08 |
2-(benzyloxy)-1-{5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethan-1-one Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-(benzyloxy)-1-{5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethan-1-one
2-(Benzyloxy)-1-{5H,6H,7H-Pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one: A Comprehensive Overview
The compound 2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one (CAS No. 2177060-70-5) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery. The benzyloxy group and the pyrrolo[3,4-b]pyridine ring system are key structural elements that contribute to its intriguing properties.
Recent studies have highlighted the importance of pyrrolo[3,4-b]pyridine derivatives in medicinal chemistry. These structures are known for their ability to modulate various biological targets, including kinases and G-protein coupled receptors (GPCRs). The presence of the benzyloxy group in this compound further enhances its pharmacokinetic properties, making it a promising candidate for further exploration in therapeutic development.
The synthesis of 2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one involves a multi-step process that typically includes the formation of the pyrrolo[3,4-b]pyridine core followed by functionalization with the benzyloxy group. Researchers have employed various strategies to optimize the synthesis of this compound, including microwave-assisted synthesis and catalytic methods. These advancements have significantly improved the yield and purity of the compound.
From a pharmacological perspective, this compound has shown interesting activity in preclinical models. Studies have demonstrated its potential as a kinase inhibitor, with particular focus on its ability to target specific signaling pathways involved in cancer progression. The benzyloxy group plays a crucial role in modulating the compound's bioavailability and stability in vivo.
Moreover, the pyrrolo[3,4-b]pyridine ring system is known for its ability to adopt diverse conformations, which can influence its interactions with biological targets. Computational studies have been conducted to explore the molecular dynamics of this compound, providing valuable insights into its binding modes and potential for optimization.
In terms of applications, 2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one holds promise as a lead compound for drug development. Its unique combination of structural features and pharmacological properties makes it an attractive candidate for further investigation. Researchers are currently exploring its potential in treating various diseases, including cancer and inflammatory disorders.
As research on this compound continues to advance, it is expected that new insights into its mechanism of action and therapeutic potential will emerge. The integration of cutting-edge techniques such as CRISPR-Cas9 screening and machine learning algorithms is likely to accelerate the discovery process and pave the way for novel therapeutic interventions.
In conclusion, 2-(benzyloxy)-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethan-1-one (CAS No. 2177060-70-5) is a compelling molecule with significant potential in medicinal chemistry. Its unique structure and promising pharmacological properties make it a valuable addition to the arsenal of compounds being explored for therapeutic applications. As research progresses, this compound is poised to play a key role in advancing our understanding of disease mechanisms and developing innovative treatments.
2177060-70-5 (2-(benzyloxy)-1-{5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)